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Compound of Interest

Compound Name: Azacyclotridecan-2-one

Cat. No.: B7770625 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and a step-by-step protocol for the safe disposal of

Azacyclotridecan-2-one, also known as Laurolactam. Adherence to these procedures is vital

to mitigate risks and ensure compliance with safety regulations.

Chemical Hazard and Safety Data
Azacyclotridecan-2-one presents several hazards that must be considered during handling

and disposal. The following table summarizes key safety information derived from safety data

sheets (SDS).
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Hazard Classification GHS Hazard Statement Precautionary Statement

Skin Irritation (Category 2) H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

Hazardous to the aquatic

environment, long-term hazard

(Category 3)

H412: Harmful to aquatic life

with long lasting effects

P273: Avoid release to the

environment.

Disposal Protocol
The primary directive for the disposal of Azacyclotridecan-2-one is to "Dispose of

contents/container to an approved waste disposal plant"[1]. This ensures that the chemical is

managed by professionals equipped to handle hazardous materials in an environmentally

sound manner. The following protocol outlines the necessary steps for laboratory personnel.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Chemical waste container (clearly labeled)

Waste disposal manifest or logbook

Procedure:
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Personal Protective Equipment (PPE): Before handling Azacyclotridecan-2-one, ensure

that all required PPE is worn. This includes safety goggles, a lab coat, and chemical-

resistant gloves.

Waste Segregation:

Do not mix Azacyclotridecan-2-one with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Store in a designated, well-ventilated, and secured area.

Containerization:

Place all Azacyclotridecan-2-one waste, including contaminated materials (e.g.,

weighing paper, gloves, and empty containers), into a clearly labeled hazardous waste

container.

The label should include the chemical name ("Azacyclotridecan-2-one"), the associated

hazards (e.g., "Irritant"), and the date of accumulation.

Spill Management:

In the event of a spill, prevent further leakage if it is safe to do so.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it into a

suitable disposal container.

Do not allow the product to enter drains, other waterways, or soil[1].

Documentation:

Record the amount of Azacyclotridecan-2-one being disposed of in the laboratory's

chemical waste log or manifest.

Arrange for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for the pickup and disposal of the waste container.
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Provide them with the necessary information about the waste, including the SDS.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Azacyclotridecan-2-one.
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Start: Azacyclotridecan-2-one Waste Generated

Step 1: Don Personal Protective Equipment (PPE)

Is there a spill?

Step 2a: Contain and Absorb Spill with Inert Material

Yes

Step 2: Collect Waste in Labeled Container

No

Step 3: Segregate from Incompatible Waste

Step 4: Document Waste in Log

Step 5: Store in Designated Secure Area

Step 6: Arrange for Professional Disposal via EHS

Click to download full resolution via product page

Caption: Disposal workflow for Azacyclotridecan-2-one.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of Azacyclotridecan-2-one, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific guidelines and the chemical's Safety

Data Sheet for the most comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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